Cas no 478016-08-9 (1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine)
478016-08-9 structure
Product Name:1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
CAS No:478016-08-9
MF:C9H16N2O
MW:168.236142158508
CID:931409
Update Time:2023-08-02
1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolemethanamine,N,N-dimethyl-3-(1-methylethyl)-(9CI)
- 1-(3-isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
- 1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
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- Inchi: 1S/C9H16N2O/c1-7(2)9-5-8(12-10-9)6-11(3)4/h5,7H,6H2,1-4H3
- InChI Key: BCUOKWFBVSZEOS-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)C)=N1)CN(C)C
Computed Properties
- Exact Mass: 168.126
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3
1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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